Calcium acetate monohydrate
Overview
Description
Calcium acetate monohydrate is a white, crystalline compound composed of calcium, carbon, oxygen and hydrogen atoms. It is an important compound used in scientific research and laboratory experiments. It is also used in the production of various pharmaceuticals and chemicals. This compound has a variety of applications due to its unique physical and chemical properties.
Scientific Research Applications
Nanoparticle Growth in Liposome Systems
Calcium acetate monohydrate plays a role in the growth of nanoparticles, particularly in liposome systems. A study demonstrated that sodium acetate only induced calcium oxalate monohydrate, influencing the growth of nanoparticles of calcium oxalate in a liposome environment (Ouyang et al., 2003).
Spectroscopic Study of Mineral Paceite
This compound has been the subject of comprehensive spectroscopic analyses, including Raman, infrared, and near-infrared spectroscopy. This research is crucial for understanding the vibrational behaviors and thermal properties of the compound (Musumeci et al., 2007).
Preparation of Calcium Hydroxyapatite Ceramics
This compound is used in the preparation of calcium hydroxyapatite, a material with various morphological properties. This application is significant for developing ceramics with controlled morphology (Bogdanovičienė et al., 2006).
Manufacture of Environmentally Adaptable Deicers
In environmental applications, this compound is involved in the process of manufacturing environmentally adaptable deicers. This is achieved through the wet oxidation of organic wastes, which is a significant advancement in producing eco-friendly deicing solutions (Sugai et al., 2004).
Nanostructured Sorbents for CO2 Uptake
This compound is used in the creation of nanostructured sorbents for efficient CO2 uptake. These sorbents, made through scalable flame spray pyrolysis, demonstrate high potential in capturing CO2, indicating its significance in environmental applications (Lu et al., 2009).
Production of Calcium Acetate from Vegetable Wastes
Innovative processes for producing calcium acetate from vegetable wastes are being developed. This approach not only offers an environmentally friendly way to produce deicers but also utilizes waste materials effectively (Jin et al., 2010).
Integration in Thermal Analysis and Spectroscopy
This compound is a subject in integrated experiments combining thermogravimetric analysis and spectroscopy. These studies provide insights into its thermal decomposition, adding to the understanding of its properties (Pemberton et al., 2018).
Mechanism of Action
Target of Action
Calcium acetate monohydrate primarily targets phosphate ions in the body . This compound is particularly useful in patients with kidney disease, where blood levels of phosphate may rise, leading to bone problems .
Mode of Action
This compound and other calcium salts are phosphate binders . They work by binding with the phosphate in the food you eat, so that it is eliminated from the body without being absorbed .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the phosphate homeostasis pathway . By binding to dietary phosphate, calcium acetate prevents the absorption of phosphate, thereby reducing serum phosphate levels . This helps to prevent complications such as ectopic calcification and secondary hyperparathyroidism, which can occur due to elevated phosphate levels .
Pharmacokinetics
The pharmacokinetics of this compound are largely determined by its role as a phosphate binder .
Result of Action
The primary result of the action of this compound is the reduction of serum phosphate levels . This can help to prevent the development of bone problems in patients with kidney disease . Additionally, by preventing the absorption of phosphate, calcium acetate can help to prevent the development of secondary hyperparathyroidism and ectopic calcification .
Action Environment
The action of this compound can be influenced by various environmental factors. For example, the presence of other ions in the gastrointestinal tract can affect the binding of calcium acetate to phosphate . Additionally, the pH of the gastrointestinal tract can influence the solubility of calcium acetate, and thus its ability to bind to phosphate
Future Directions
The development of innovative transformation techniques for various wastes generated by the agri-food industry is one of the goals of sustainable waste management oriented toward a “zero-waste” approach . This includes the production of bulk and fine chemicals, bioactive compounds, enzymes, and functional materials from various waste . The present research shows the possibility of the production of value-added products from eggshell waste using chemical transformation by acetic and o-phosphoric acid at a laboratory scale level .
Biochemical Analysis
Biochemical Properties
Calcium acetate monohydrate plays a crucial role in biochemical reactions. It has the ability to regulate acidity and buffer solutions. It can act as a weak base or a weak acid, depending on the pH of the environment, making it useful in various applications that require pH control .
Cellular Effects
This compound has significant effects on various types of cells and cellular processes. In patients with end-stage renal disease, it is used as a phosphate binder to prevent elevated phosphate levels, ectopic calcification, and secondary hyperparathyroidism . It works by binding with the phosphate in the food you eat, so that it is eliminated from the body without being absorbed .
Molecular Mechanism
The molecular mechanism of action of this compound involves its ability to bind with phosphate in the diet. This binding interaction prevents the absorption of phosphate, thereby helping to regulate phosphate levels in the body .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. For instance, the solubilities of this compound in aqueous solution decrease with increasing temperature .
Dosage Effects in Animal Models
In animal models, the effects of this compound can vary with different dosages. For instance, in dogs and cats with chronic kidney disease, a dosage of 60–90 mg/kg orally every 24 hours, divided and given with each meal, is used to manage hyperphosphatemia .
Metabolic Pathways
This compound is involved in metabolic pathways that regulate phosphate levels in the body. It binds with phosphate in the diet, preventing its absorption and helping to maintain appropriate phosphate levels .
Properties
| { "Design of the Synthesis Pathway": "The synthesis of Calcium acetate monohydrate can be achieved through a simple reaction between Calcium carbonate and Acetic acid in the presence of water.", "Starting Materials": ["Calcium carbonate", "Acetic acid", "Water"], "Reaction": [ "Step 1: Add Calcium carbonate to a reaction vessel.", "Step 2: Slowly add Acetic acid to the Calcium carbonate while stirring the mixture.", "Step 3: Heat the mixture to 60-70°C and continue stirring until all the Calcium carbonate has dissolved.", "Step 4: Allow the mixture to cool to room temperature.", "Step 5: Slowly add water to the mixture while stirring until a white precipitate of Calcium acetate monohydrate forms.", "Step 6: Filter the precipitate and wash it with water to remove any impurities.", "Step 7: Dry the Calcium acetate monohydrate in an oven at 100°C for several hours until a constant weight is obtained.", "Step 8: Store the dry Calcium acetate monohydrate in a dry container until ready for use." ] } | |
| 5743-26-0 | |
Molecular Formula |
C2H6CaO3 |
Molecular Weight |
118.15 g/mol |
IUPAC Name |
calcium;diacetate;hydrate |
InChI |
InChI=1S/C2H4O2.Ca.H2O/c1-2(3)4;;/h1H3,(H,3,4);;1H2 |
InChI Key |
NHHLKCCMQXUHTD-UHFFFAOYSA-N |
SMILES |
CC(=O)[O-].CC(=O)[O-].O.[Ca+2] |
Canonical SMILES |
CC(=O)O.O.[Ca] |
| 5743-26-0 | |
Related CAS |
114460-21-8 |
synonyms |
(CH3COO)2Ca.H2O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the molecular formula and weight of calcium acetate monohydrate?
A1: The molecular formula of this compound is Ca(CH3COO)2·H2O, and its molecular weight is 176.18 g/mol.
Q2: Does spectroscopic data exist for this compound?
A2: Yes, various spectroscopic techniques have been used to characterize this compound. * X-ray diffraction (XRD) studies reveal its crystal structure. [, , , , , , , , , ]* Fourier transform infrared spectroscopy (FTIR) provides information about its functional groups. [, , , ]* Nuclear magnetic resonance (NMR) spectroscopy, specifically 43Ca NMR, has been employed to investigate the local calcium environment. []
Q3: How does the stability of this compound vary under different heating conditions?
A3: this compound undergoes dehydration upon heating. Research indicates: * Heating to 300°C results in the formation of anhydrous α-Ca(CH3COO)2. []* Heating the monohydrate or half-hydrate can produce anhydrous forms of calcium acetate. []
Q4: Can this compound be used in aqueous solutions for synthesizing calcium phosphates?
A4: Yes, this compound serves as a calcium source in synthesizing calcium phosphates like amorphous calcium phosphate (ACP) and poorly crystallized apatite (PCA). Its use avoids the introduction of nitrate or acetate ions into the synthesis solutions, unlike calcium nitrate tetrahydrate. []
Q5: Does this compound exhibit any catalytic activity in biomass pyrolysis?
A5: While this compound itself is not a catalyst in biomass pyrolysis, its calcination product, calcium oxide (CaO), demonstrates catalytic activity. Research has explored using CaO derived from this compound (CA-CaO) in the co-pyrolysis of food waste digestate and corn husk, demonstrating its potential in upgrading bio-oil by influencing the composition of the resulting products. []
Q6: What are the applications of this compound in the biomedical field?
A6: this compound plays a crucial role in creating biocompatible materials: * It acts as an electrolyte component in the micro-arc oxidation (MAO) process. This process generates bioactive calcium phosphate coatings on titanium implants, enhancing their biocompatibility and osteointegration properties. [, , , , , , , ]* It is a precursor for synthesizing hydroxyapatite (HA), a key component of bone and teeth, for various biomedical applications. [, , ]
Q7: Beyond biomedicine, what are other applications of this compound?
A7: * Food additive: this compound is utilized as a food additive, often serving as a firming agent or acidity regulator. [] * Precursor for other calcium compounds: It is a starting material for producing other calcium compounds, highlighting its versatility in chemical synthesis. [, ]
Q8: How does the solubility of this compound influence its applications?
A8: The high solubility of this compound in water is crucial for its use in various applications: * Biomaterial synthesis: It enables the preparation of homogeneous electrolyte solutions for techniques like MAO. [, , , , , ]* Food industry: Its solubility is critical for its function as a food additive, ensuring even distribution within food products. [, ]
Q9: What analytical techniques are important in this compound research?
A9: A range of analytical techniques is employed to characterize this compound and its derivatives:* Microscopy techniques like scanning electron microscopy (SEM) and transmission electron microscopy (TEM) are used to examine the morphology and microstructure of materials. [, , , , , , , , ]* Spectroscopic methods such as XRD, FTIR, and NMR provide insights into the structure, composition, and properties of the compound and its derivatives. [, , , , , , , , , , , ]
Q10: Can waste materials be utilized as a source for this compound production?
A10: Yes, research has demonstrated the feasibility of using waste materials like eggshells [] and clam shells [, ] as a sustainable source of calcium carbonate for this compound production. This approach aligns with the principles of waste management and resource efficiency.
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